Cas no 2228449-17-8 (tert-butyl N-1-amino-3-(3-bromo-5-fluorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(3-bromo-5-fluorophenyl)propan-2-ylcarbamate
• CAS No: 2228449-17-8
• MF: C₁₄H₂₀BrFN₂O₂
• MW: 347.223206520081
• CID: 6518863
• PubChem ID: 165651715
• Update Time: 2025-11-06

tert-butyl N-1-amino-3-(3-bromo-5-fluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(3-bromo-5-fluorophenyl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(3-bromo-5-fluorophenyl)propan-2-yl]carbamate
• EN300-1886296
• 2228449-17-8

• Inchi： 1S/C14H20BrFN2O2/c1-14(2,3)20-13(19)18-12(8-17)6-9-4-10(15)7-11(16)5-9/h4-5,7,12H,6,8,17H2,1-3H3,(H,18,19)
• InChI Key： SLVYZAFJDHKPTJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC(CN)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 346.06922g/mol
• Monoisotopic Mass: 346.06922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(3-bromo-5-fluorophenyl)propan-2-ylcarbamate

Introduction to Tert-butyl N-1-amino-3-(3-bromo-5-fluorophenyl)propan-2-ylcarbamate (CAS No. 2228449-17-8)

Tert-butyl N-1-amino-3-(3-bromo-5-fluorophenyl)propan-2-ylcarbamate (CAS No. 2228449-17-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery. The presence of both bromo and fluorine substituents in its aromatic ring, combined with its carbamate functional group, endows it with unique chemical reactivity and potential biological activity.

The molecular structure of this compound consists of a tert-butyl carbamate moiety attached to a propan-2-yl chain, which is further linked to a phenyl ring substituted with 3-bromo and 5-fluorine atoms. This specific arrangement not only contributes to its distinct physicochemical properties but also opens up diverse possibilities for its application in synthetic chemistry and pharmacological research. The bromo atom, in particular, is known for its ability to participate in various chemical transformations, including cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The fluorine atom in this compound can influence both the metabolic stability and binding affinity of drug candidates. Studies have shown that fluorine substitution can enhance the bioavailability and pharmacological efficacy of small-molecule drugs by modulating their electronic properties and lipophilicity. The combination of bromo and fluorine in the phenyl ring of tert-butyl N-1-amino-3-(3-bromo-5-fluorophenyl)propan-2-ylcarbamate makes it an intriguing subject for further exploration.

In the context of drug discovery, this compound has been investigated for its potential role as an intermediate in the synthesis of more complex molecules. The carbamate group provides a versatile handle for further functionalization, allowing chemists to explore diverse structural modifications. Such modifications are crucial for optimizing pharmacokinetic properties and improving target specificity. The tert-butyl group, on the other hand, serves as a protecting group that can be selectively removed under specific conditions, facilitating the synthesis of more intricate derivatives.

One of the most compelling aspects of this compound is its potential application in the development of novel bioactive molecules. The aromatic ring substituted with both bromo and fluorine atoms is a common motif in many biologically active compounds, including antiviral, anticancer, and anti-inflammatory agents. The presence of these substituents suggests that tert-butyl N-1-amino-3-(3-bromo-5-fluorophenyl)propan-2-ylcarbamate may exhibit similar biological activities or serve as a precursor for such compounds. Current research is focused on exploring its interactions with various biological targets to uncover new therapeutic possibilities.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance the synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity, which are critical factors in pharmaceutical development.

From a computational chemistry perspective, the molecular properties of tert-butyl N-1-amino-3-(3-bromo-5-fluorophenyl)propan-2-ylcarbamate have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure, vibrational modes, and potential energy surfaces. These computational studies are essential for understanding its reactivity and predicting its behavior under different conditions. Additionally, molecular dynamics simulations have been used to investigate its conformational flexibility and interactions with other molecules.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, its structural features resemble those of known bioactive molecules that target specific enzymes or receptors involved in disease pathways. Further experimental validation is required to confirm these hypotheses and explore potential therapeutic applications.

In conclusion,tert-butyl N-1-amino-3-(3-bromo-5-fluorophenyl)propan-2-ylcarbamate (CAS No. 2228449-17-8) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. Its molecular design incorporates key elements such as the bromo, fluorine, and carbamate functionalities, which are known to contribute to pharmacological efficacy and metabolic stability. Continued research into this compound will likely uncover new opportunities for developing innovative therapeutic agents.